Cas no 1261890-85-0 (2-(2,3-Difluorophenyl)-6-methylbenzoic acid)

2-(2,3-Difluorophenyl)-6-methylbenzoic acid is a fluorinated benzoic acid derivative with a methyl substituent at the 6-position, offering unique steric and electronic properties for synthetic applications. Its difluorophenyl moiety enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds where fluorination is desired for improved binding affinity or pharmacokinetics. Its structural features allow for selective functionalization, enabling tailored modifications for target-oriented synthesis. High purity and well-defined reactivity ensure consistent performance in coupling reactions and other transformations.

2-(2,3-Difluorophenyl)-6-methylbenzoic acid structure

1261890-85-0 structure

Product Name:2-(2,3-Difluorophenyl)-6-methylbenzoic acid

CAS No:1261890-85-0

MF:C₁₄H₁₀F₂O₂

MW:248.224811077118

MDL:MFCD18320001

CID:2761579

PubChem ID:53225915

Update Time:2025-10-29

2-(2,3-Difluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2',3'-Difluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- DTXSID50689647
- 2-(2,3-Difluorophenyl)-6-methylbenzoic acid, 95%
- 1261890-85-0
- 2-(2,3-DIFLUOROPHENYL)-6-METHYLBENZOIC ACID
- MFCD18320001
- 2-(2,3-Difluorophenyl)-6-methylbenzoic acid
- MDL： MFCD18320001
- Inchi： 1S/C14H10F2O2/c1-8-4-2-5-9(12(8)14(17)18)10-6-3-7-11(15)13(10)16/h2-7H,1H3,(H,17,18)
- InChI Key： NWICTCRBDBFHQJ-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1C=CC=C(C)C=1C(=O)O)F

Computed Properties

Exact Mass: 248.06488588Da
Monoisotopic Mass: 248.06488588Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327144-5 g	2-(2,3-Difluorophenyl)-6-methylbenzoic acid, 95%; .	1261890-85-0	95%	5g	€1159.00	2023-04-26
abcr	AB327144-5g	2-(2,3-Difluorophenyl)-6-methylbenzoic acid, 95%; .	1261890-85-0	95%	5g	€1159.00	2024-06-08